Cas no 100465-04-1 (Benzene, 1,2-dichloro-3-fluoro-4-nitro-)

• Product Name: Benzene, 1,2-dichloro-3-fluoro-4-nitro-
• CAS No: 100465-04-1
• MF: C₆H₂Cl₂FNO₂
• MW: 209.989983081818
• CID: 1127961
• PubChem ID: 22987215
• Update Time: 2025-04-20

Benzene, 1,2-dichloro-3-fluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dichloro-3-fluoro-4-nitro-
• SCHEMBL4603872
• AMY28063
• dichlorofluoronitrobenzene
• DB-190708
• 100465-04-1
• LCZBIHOCLOBQLF-UHFFFAOYSA-N
• 1,2-Dichloro-3-fluoro-4-nitrobenzene
• C13893
• 3,4-dichloro-2-fluoronitrobenzene

• Inchi： 1S/C6H2Cl2FNO2/c7-3-1-2-4(10(11)12)6(9)5(3)8/h1-2H
• InChI Key： LCZBIHOCLOBQLF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 208.94476
• Monoisotopic Mass: 208.9446619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.622±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 270.8±35.0 ºC (760 Torr),
• Flash Point: 117.6±25.9 ºC,
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 43.14